Cas no 151271-53-3 (UK-1)

• Product Name: UK-1
• CAS No: 151271-53-3
• MF: C₂₂H₁₄N₂O₅
• MW: 386.35696554184
• CID: 218756
• PubChem ID: 127748
• Update Time: 2025-04-19

UK-1 Chemical and Physical Properties

Names and Identifiers

• [2,4'-Bibenzoxazole]-4-carboxylicacid, 2'-(2-hydroxyphenyl)-, methyl ester
• methyl 2-[2-(6-oxocyclohexa-2,4-dien-1-ylidene)-3H-1,3-benzoxazol-4-yl]-1,3-benzoxazole-4-carboxylate
• UK-1
• 2'-(2-hydroxyphenyl)-2,4'-bibenzoxazole-4-carboxylic acid methyl ester
• UK 1
• UK 1(cytotoxin)
• 2'-(2-Hydroxyphenyl)-[2,4'-bibenzoxazole]-4-carboxylic acid methyl ester
• CS-0106677
• SCHEMBL11979724
• 2''-(2-Hydroxy-phenyl)-[2,4'']bibenzooxazolyl-4-carboxylic acid methyl ester
• 151271-53-3
• Methyl 2'-(2-hydroxyphenyl)-oxazole]-4-carboxylate; 2'-(2-Hydroxyphenyl)-(2,4'-Bibenzoxazole)-4-carboxylic acid methyl ester
• 2'-(2-hydroxyphenyl)-[2,4'-bibenzoxazole]-4-carboxylic acid, methyl ester
• methyl 2-(2-(2-hydroxyphenyl)benzo[d]oxazol-4-yl)benzo[d]oxazole-4-carboxylate
• HY-129558
• CHEMBL111574
• methyl 2'-(2-hydroxyphenyl)-[2,4'-bibenzo[d]oxazole]-4-carboxylate
• methyl 2-[2-(2-hydroxyphenyl)-1,3-benzoxazol-4-yl]-1,3-benzoxazole-4-carboxylate
• HB4117
• BDBM50147399
• [2,4'-Bibenzoxazole]-4-carboxylic acid, 2'-(2-hydroxyphenyl)-, methyl ester
• (2,4'-Bibenzoxazole)-4-carboxylic acid, 2'-(2-hydroxyphenyl)-, methyl ester
• Methyl 2'-(2-hydroxyphenyl)-(2,4'-bibenzoxazole)-4-carboxylate
• CHEBI:204039
• J-008796
• UK 1 (cytotoxin)
• 2'-?(2-?Hydroxyphenyl)?-?methyl Ester [2,?4'-?Bibenzoxazole]?-?4-?carboxylic Acid; UK 1 (Cytotoxin)

• Inchi： 1S/C22H14N2O5/c1-27-22(26)14-8-5-11-17-19(14)24-21(29-17)13-7-4-10-16-18(13)23-20(28-16)12-6-2-3-9-15(12)25/h2-11,25H,1H3
• InChI Key： NGKIDJMAXLRJRL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C(=O)OC)C=2N=C1C1=CC=CC2=C1N=C(C1C=CC=CC=1O)O2

Computed Properties

• Exact Mass: 386.09000
• Monoisotopic Mass: 386.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 98.6Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 209-210 ºC
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 98.59000
• LogP: 4.79520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines Benzoxazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines